Cas no 872266-03-0 (1H-Purine-2,6,8(3H)-trione,tetrahydro-)

1H-Purine-2,6,8(3H)-trione,tetrahydro- structure
872266-03-0 structure
Product Name:1H-Purine-2,6,8(3H)-trione,tetrahydro-
CAS No:872266-03-0
MF:C5H6N4O3
MW:170.126140117645
CID:719441
PubChem ID:15773209
Update Time:2025-04-19

1H-Purine-2,6,8(3H)-trione,tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 1H-Purine-2,6,8(3H)-trione,tetrahydro-
    • U-6000
    • SCHEMBL13805527
    • 872266-03-0
    • octahydro-1H-purine-2,6,8-trione
    • U-6060
    • Tetrahydroharnsaure
    • Tetrahydro-1H-purine-2,6,8(3H)-trione
    • Inchi: 1S/C5H6N4O3/c10-3-1-2(7-4(11)6-1)8-5(12)9-3/h1-2H,(H2,6,7,11)(H2,8,9,10,12)
    • InChI Key: TVWHNULVHGKJHS-UHFFFAOYSA-N
    • SMILES: O=C1C2C(NC(N1)=O)NC(N2)=O

Computed Properties

  • Exact Mass: 170.04399007g/mol
  • Monoisotopic Mass: 170.04399007g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.9
  • Topological Polar Surface Area: 99.3Ų
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